3-bromo-2-fluoro-2-methylpropanoic acid
Overview
Description
3-Bromo-2-fluoro-2-methylpropanoic acid (BFMP) is an organic compound, which is a member of the carboxylic acid family. It is a colorless liquid, with a molecular weight of 169.02 g/mol and a boiling point of 242.4°C. BFMP is a useful reagent in organic synthesis and has applications in the field of medicinal chemistry.
Scientific Research Applications
3-bromo-2-fluoro-2-methylpropanoic acid is widely used in the field of medicinal chemistry. It has been used as a starting material in the synthesis of various bioactive compounds, such as quinolones, benzodiazepines, and other drugs. 3-bromo-2-fluoro-2-methylpropanoic acid has also been used in the synthesis of peptides and peptidomimetics. Additionally, 3-bromo-2-fluoro-2-methylpropanoic acid has been used as a reagent in the synthesis of other organic compounds, such as alcohols and amines.
Mechanism of Action
3-bromo-2-fluoro-2-methylpropanoic acid acts as a nucleophilic reagent in organic synthesis. It reacts with electrophiles, such as alkenes, alkynes, and aromatic compounds, to form the corresponding products. 3-bromo-2-fluoro-2-methylpropanoic acid can also act as an acid catalyst in the hydrolysis of esters, amides, and other organic compounds.
Biochemical and Physiological Effects
3-bromo-2-fluoro-2-methylpropanoic acid has not been studied for its potential biochemical or physiological effects. Therefore, it is not known if 3-bromo-2-fluoro-2-methylpropanoic acid has any effects on the human body.
Advantages and Limitations for Lab Experiments
The major advantage of using 3-bromo-2-fluoro-2-methylpropanoic acid in lab experiments is that it is relatively easy to synthesize and the reaction conditions are mild. Additionally, 3-bromo-2-fluoro-2-methylpropanoic acid is a useful reagent in organic synthesis and can be used to synthesize a variety of compounds. However, 3-bromo-2-fluoro-2-methylpropanoic acid is a toxic material and should be handled with caution in the laboratory.
Future Directions
Further research is needed to investigate the potential biochemical and physiological effects of 3-bromo-2-fluoro-2-methylpropanoic acid. Additionally, research should be conducted to develop new synthetic methods for 3-bromo-2-fluoro-2-methylpropanoic acid and to explore its potential applications in other fields, such as materials science and catalysis. Finally, research should be conducted to develop safer and more efficient methods for the synthesis and use of 3-bromo-2-fluoro-2-methylpropanoic acid in the laboratory.
Synthesis Methods
3-bromo-2-fluoro-2-methylpropanoic acid can be synthesized through a two-step process. The first step involves the reaction of 2-fluoro-2-methylpropanoic acid with thionyl bromide in the presence of a base, such as triethylamine, to form the corresponding acyl bromide. The second step involves the reaction of the acyl bromide with sodium bromide to form 3-bromo-2-fluoro-2-methylpropanoic acid. The reaction conditions for the synthesis of 3-bromo-2-fluoro-2-methylpropanoic acid are mild and the yield is high.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-fluoro-2-methylpropanoic acid involves the bromination and fluorination of 2-methylpropanoic acid.", "Starting Materials": [ "2-methylpropanoic acid", "bromine", "hydrogen peroxide", "hydrofluoric acid", "sodium fluoride" ], "Reaction": [ "Step 1: Bromination of 2-methylpropanoic acid using bromine and hydrogen peroxide in acetic acid to yield 3-bromo-2-methylpropanoic acid.", "Step 2: Fluorination of 3-bromo-2-methylpropanoic acid using hydrofluoric acid and sodium fluoride to yield 3-bromo-2-fluoro-2-methylpropanoic acid." ] } | |
CAS RN |
409335-25-7 |
Product Name |
3-bromo-2-fluoro-2-methylpropanoic acid |
Molecular Formula |
C4H6BrFO2 |
Molecular Weight |
185 |
Purity |
95 |
Origin of Product |
United States |
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